Cas no 50891-90-2 (Benzo[b]thiophene-2,3-dione,5-bromo-)

Benzo[b]thiophene-2,3-dione,5-bromo- structure
50891-90-2 structure
Product Name:Benzo[b]thiophene-2,3-dione,5-bromo-
CAS No:50891-90-2
MF:C8H3BrO2S
MW:243.077220201492
CID:366132
PubChem ID:12401933
Update Time:2025-04-19

Benzo[b]thiophene-2,3-dione,5-bromo- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2,3-dione,5-bromo-
    • 5-Bromo-1-benzothiophene-2,3-dione
    • 5-bromobenzo[b]thiophene-2,3-dione
    • 5-bromo-benzo[b]thiophene-2,3-dione
    • 5-Bromobenzo< b> thiophen-2,3-dion
    • 5-Bromothionaphthoquinone
    • AG-F-71518
    • CTK4J3308
    • KB-245296
    • DTXSID20496522
    • 50891-90-2
    • SCHEMBL19202457
    • AKOS026735806
    • Inchi: 1S/C8H3BrO2S/c9-4-1-2-6-5(3-4)7(10)8(11)12-6/h1-3H
    • InChI Key: AYGLGOXWJMYWLV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(C(=O)S2)=O

Computed Properties

  • Exact Mass: 241.90371g/mol
  • Monoisotopic Mass: 241.90371g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 59.4Ų
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